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Compound of Interest

Compound Name: Butyl(3-methoxypropyl)amine

Cat. No.: B15251572 Get Quote

An In-depth Technical Guide to 3-
Methoxypropylamine (MOPA)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methoxypropylamine (MOPA), a

versatile primary amine with significant applications in pharmaceutical synthesis and various

industrial processes. This document details its chemical identifiers, physicochemical properties,

synthesis methodologies, and key applications, with a focus on information relevant to research

and development.

Chemical Identifiers and Nomenclature
3-Methoxypropylamine, commonly abbreviated as MOPA, is a clear, colorless to faintly yellow

liquid with a characteristic amine-like odor.[1][2] It is crucial to accurately identify this compound

for procurement, regulatory compliance, and scientific documentation.

Table 1: Chemical Identifiers for 3-Methoxypropylamine
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Identifier Type Value

CAS Registry Number 5332-73-0[1][2][3][4][5][6][7][8][9][10][11]

IUPAC Name 3-methoxypropan-1-amine[3]

Synonyms

1-Amino-3-methoxypropane, 3-Aminopropyl

methyl ether, Propanolamine methyl ether, γ-

Methoxypropylamine[1][10]

Molecular Formula C₄H₁₁NO[1][8][9][10]

Molecular Weight 89.14 g/mol [1][8][9][10]

EC Number 226-241-3[3][5]

InChI Key FAXDZWQIWUSWJH-UHFFFAOYSA-N[1]

Canonical SMILES COCCCN[5]

Physicochemical Properties
A thorough understanding of the physicochemical properties of MOPA is essential for its

handling, storage, and application in experimental design. MOPA is miscible with water and a

wide range of common organic solvents, including ethanol, toluene, and acetone.[1][2]

Table 2: Physicochemical Data of 3-Methoxypropylamine
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Property Value

Appearance Clear, colorless to faintly colored liquid[1][2]

Odor Amine-like[1][3]

Melting Point -65 °C[1]

Boiling Point 117-118 °C at 733 mmHg[1][5]

Density 0.874 g/mL at 25 °C[1][5]

Vapor Pressure 20 mmHg at 30 °C[5]

Flash Point 24 °C (75 °F)[4]

Autoignition Temperature 295 °C (563 °F)[4]

Refractive Index (n20/D) 1.417[1][5]

Water Solubility Miscible[1]

pKa 9.73 ± 0.10 (Predicted)[1]

Synthesis of 3-Methoxypropylamine
MOPA can be synthesized through various routes. Two prominent industrial methods involve

the catalytic hydrogenation of 3-methoxypropionitrile and the amination of 3-methoxypropanol.

Experimental Protocol: Catalytic Hydrogenation of 3-
Methoxypropionitrile
This method provides a high yield and purity of 3-Methoxypropylamine.[3]

Objective: To synthesize 3-Methoxypropylamine by the catalytic hydrogenation of 3-

methoxypropionitrile.

Materials:

3-methoxypropionitrile (400g)

Ethanol (20g)
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Modified carrier nickel catalyst (12g)

1000ml Autoclave

Procedure:

Charge the 1000ml autoclave with 400g of 3-methoxypropionitrile, 20g of ethanol, and 12g of

the modified carrier nickel catalyst.[3]

Pressurize the autoclave to 2.8 MPa with hydrogen gas.[3]

Heat the mixture and maintain the reaction temperature while stirring for 2 hours.[3]

After the reaction is complete, cool the autoclave to room temperature.[3]

Filter the reaction mixture to remove the catalyst.[3]

Purify the filtrate by rectification under normal pressure, collecting the fraction at 110-160 °C.

[3]

Results:

Yield: 354.09g (94.52%) of colorless and transparent 3-methoxypropylamine.[3]

Purity (analyzed by gas chromatography): The conversion rate of the raw material was

97.0%.[3]

Synthesis via Amination of 3-Methoxypropanol
An alternative industrial synthesis involves the reaction of 3-methoxypropanol with ammonia

and hydrogen in a fixed-bed reactor.[4]

Catalyst: Cu-Co/Al₂O₃-diatomite[4]

Reaction Conditions:

Pressure: 0.3–1.5 MPa[4]

Temperature: 120–220 °C[4]
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Ammonia to alcohol molar ratio: 4.0–10.0 : 1[4]

Hydrogen to alcohol molar ratio: 0.5–5.0 : 1[4]

This continuous process involves preheating and vaporizing the reactants before they enter the

reactor. The product stream is then cooled, and the liquid phase is purified by rectification.[4]

Applications in Research and Drug Development
MOPA serves as a crucial building block and intermediate in the synthesis of a variety of

organic compounds, with notable applications in the pharmaceutical industry.

Pharmaceutical Intermediate
3-Methoxypropylamine is a key intermediate in the synthesis of several active pharmaceutical

ingredients (APIs).[6] Its high purity, typically exceeding 99.5%, is critical in pharmaceutical

manufacturing to ensure the safety and efficacy of the final drug product.[2]

One of the well-documented uses of MOPA is in the synthesis of Rabeprazole, a proton pump

inhibitor used to treat acid-related gastrointestinal conditions.[9] The 3-methoxypropoxy side

chain, introduced via MOPA or a derivative, is a key structural feature of Rabeprazole.

Other Industrial Applications
Beyond pharmaceuticals, MOPA has a broad range of applications:

Corrosion Inhibitor: It is widely used in steam condensate systems and other aqueous

environments to prevent corrosion.[10]

Dyes and Pigments: It serves as an intermediate in the manufacture of dyes, such as

Disperse Blue 60.[6]

Coatings and Waxes: MOPA is used to make amine soaps that act as emulsifiers in wax

formulations and anionic coatings.[1]

Water Treatment: It can be used as a flocculating agent in water treatment processes.[10]

Visualized Workflow and Pathways
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Synthesis Workflow of 3-Methoxypropylamine
The following diagram illustrates the key steps in the synthesis of 3-Methoxypropylamine via

the catalytic hydrogenation of 3-methoxypropionitrile.
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Caption: Synthesis of 3-Methoxypropylamine via Catalytic Hydrogenation.

This guide provides foundational knowledge for professionals working with 3-

Methoxypropylamine. For specific applications, further consultation of safety data sheets (SDS)

and relevant literature is strongly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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